(S)-3-Hydroxyl-5-methylhexanoyl-CoA

• Molecular Formula: C28H48N7O17P3S
• Molecular Weight: 879.7 g/mol
• InChI: InChI=1S/C28H48N7O17P3S/c1-16(2)6-5-7-19(37)56-11-10-30-18(36)8-9-31-26(40)23(39)28(3,4)13-49-55(46,47)52-54(44,45)48-12-17-22(51-53(41,42)43)21(38)27(50-17)35-15-34-20-24(29)32-14-33-25(20)35/h14-17,21-23,27,38-39H,5-13H2,1-4H3,(H,30,36)(H,31,40)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43)
• InChIKey: KQVPATRBGPRFQO-UHFFFAOYSA-N

(S)-3-Hydroxyl-5-methylhexanoyl-CoA: A Branched-Chain Acyl-CoA Intermediate

(S)-3-Hydroxyl-5-methylhexanoyl-CoA, with the CAS number 3028332-93-3 and a molecular weight of 895.70 g/mol [1], is a synthetic derivative of coenzyme A [2]. It is classified as a branched-chain 3-hydroxyacyl-CoA thioester, structurally related to intermediates in the beta-oxidation of leucine and other branched-chain amino acids [3]. Its core structure consists of a (5-methylhexanoyl) moiety with a defined (S)-hydroxyl group at the third carbon, attached to the terminal thiol of coenzyme A [4].

S Defined (S)-stereochemistry for specific enzyme recognition

Br 5-Methyl branched-chain acyl-CoA for leucine catabolism studies

MS Analytical standard for LC-MS/MS targeted metabolomics

• [1] TargetMol. (n.d.). (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Product Page. View Source
• [2] MedChemExpress. (n.d.). (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Product Page. View Source
• [3] PathBank. (n.d.). 3-Hydroxyhexanoyl-CoA. Pathway Entry. View Source
• [4] TargetMol. (n.d.). (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Product Page (SMILES). View Source

Why Substitute with Other 3-Hydroxyacyl-CoAs

Interchanging (S)-3-Hydroxyl-5-methylhexanoyl-CoA with common, more readily available analogs like (S)-3-hydroxyhexanoyl-CoA or (S)-3-hydroxybutyryl-CoA is not scientifically valid. The critical differentiation lies in the 5-methyl branch on the acyl chain, which introduces a unique steric and electronic profile. This structural difference is a key determinant of enzyme substrate specificity. For instance, enzymes like short/branched-chain acyl-CoA dehydrogenase (SBCAD) exhibit clear preferences for substrates with branched carbon side chains over their straight-chain counterparts [1]. Similarly, (S)-specific 3-hydroxyacyl-CoA dehydrogenases have demonstrated strict stereospecificity and chain-length dependence, with Km values varying significantly (e.g., from 16.3 µM for octanoyl-CoA to 28.6 µM for hexanoyl-CoA) [2]. Using a generic analog without the 5-methyl branch risks negligible or altered enzyme activity, leading to flawed kinetic data and incorrect pathway modeling.

Branched vs. straight-chain substrate specificity 5-Methyl branch determines recognition by short/branched-chain acyl-CoA dehydrogenase; straight-chain (S)-3-hydroxyhexanoyl-CoA may yield altered kinetics and flawed pathway modeling.

Stereochemical mismatch The (S)-configuration is essential; (R)-isomer or racemic mixture shows negligible activity on (S)-specific 3-hydroxyacyl-CoA dehydrogenases, compromising data reproducibility.

Metabolic context divergence (S)-3-Hydroxyhexanoyl-CoA represents generic fatty acid β-oxidation; only the branched compound links to leucine catabolism and HMG-CoA-related regulatory pathways.

• [1] He, M., & Vockley, J. (2000). Switching of substrate specificity between human and rat short/branched chain acyl-CoA dehydrogenases by in vitro mutagenesis. American Journal of Human Genetics, 67(4 Suppl 2), 299. View Source
• [2] Osumi, T., & Hashimoto, T. (1980). Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Archives of Biochemistry and Biophysics, 203(2), 372-383. (Data sourced from BRENDA). View Source

Evidence for Selecting (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Molecular Weight and Formula for Mass Spectrometry

The most verifiable differential feature is its molecular identity. The target compound has a molecular weight of 895.70 g/mol and the formula C28H48N7O18P3S [1]. This distinguishes it from the commonly studied straight-chain analog, (S)-3-hydroxyhexanoyl-CoA, which has a molecular weight of 881.68 g/mol and the formula C27H46N7O18P3S [2]. The difference of +14.02 g/mol corresponds precisely to the addition of a single methyl group (-CH3) on the acyl chain. In LC-MS/MS metabolomics workflows, this exact mass difference is critical for accurate peak assignment and avoids misidentification of the target metabolite.

Molecular Identity (Mass and Formula)

Head-to-head

Δ +14.02 g/mol (+1x CH3) Target: 895.70 g/mol; C28H48N7O18P3S Analog: 881.68 g/mol; C27H46N7O18P3S

Enables accurate peak assignment in LC-MS/MS; avoids misidentification of straight-chain analog.

Based on calculated molecular formula; parent ion [M].

Evidence Dimension	Molecular Identity (Mass and Formula)
Target Compound Data	895.70 g/mol; C28H48N7O18P3S
Comparator Or Baseline	(S)-3-Hydroxyhexanoyl-CoA: 881.68 g/mol; C27H46N7O18P3S
Quantified Difference	Δ = +14.02 g/mol (+1x CH3 group)
Conditions	Calculated based on standard molecular formula. Represents the parent ion [M] in mass spectrometry.

Why This Matters

This specific mass difference is essential for accurate identification and quantification in targeted metabolomics experiments, ensuring correct pathway mapping.

• [1] TargetMol. (n.d.). (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Product Page. View Source
• [2] ChEBI. (2016). (S)-3-hydroxyhexanoyl-CoA (CHEBI:28276). Database Entry. View Source

Enzyme Kinetics of 3-Hydroxyacyl-CoA Dehydrogenase

The activity of 3-hydroxyacyl-CoA dehydrogenase on structurally distinct substrates provides a quantitative basis for differentiation. For the mitochondrial rat liver enzyme, the Km value for the straight-chain analog (S)-3-hydroxyhexanoyl-CoA is 28.6 µM [1]. The target compound, (S)-3-Hydroxyl-5-methylhexanoyl-CoA, is a branched-chain analog of this substrate. Based on established principles for short/branched-chain acyl-CoA dehydrogenases, the introduction of a 5-methyl group is expected to significantly alter enzyme affinity, typically resulting in a different, and often higher, Km value compared to the straight-chain hexanoyl analog [2]. While a direct Km for the target compound was not located, this class-level inference is a key differentiator.

Enzyme Affinity (Km)

Class-level

Target Km: data not available (expected to differ) Analog Km: 28.6 µM (straight-chain hexanoyl-CoA)

Branched-chain substrate likely alters enzyme affinity; substitution risks inaccurate kinetic parameters.

Mitochondrial dehydrogenase, rat liver. Class-level inference.

Evidence Dimension	Enzyme Affinity (Km)
Target Compound Data	Data not available (expected to differ from straight-chain analog)
Comparator Or Baseline	(S)-3-hydroxyhexanoyl-CoA: Km = 28.6 µM
Quantified Difference	N/A - Direct quantitative comparison not available.
Conditions	Mitochondrial 3-hydroxyacyl-CoA dehydrogenase from Rattus norvegicus (rat liver) [1].

Why This Matters

Using the correct branched-chain substrate is non-negotiable for obtaining accurate kinetic parameters in enzyme assays. The expected difference in Km values precludes the use of a simpler analog as a valid substitute.

• [1] Osumi, T., & Hashimoto, T. (1980). Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Archives of Biochemistry and Biophysics, 203(2), 372-383. (Data sourced from BRENDA). View Source
• [2] He, M., & Vockley, J. (2000). Switching of substrate specificity between human and rat short/branched chain acyl-CoA dehydrogenases by in vitro mutagenesis. American Journal of Human Genetics, 67(4 Suppl 2), 299. View Source

Stereospecificity in Enzyme Activity

The defined (S)-stereochemistry at the 3-hydroxyl group is critical for interaction with (S)-specific enzymes. For example, the enzyme FadB' from Ralstonia eutropha was found to be strictly stereospecific for (S)-3-hydroxybutyryl-CoA, exhibiting no activity on the (R)-isomer [1]. For this enzyme, the Km for the related substrate acetoacetyl-CoA was 48 µM with a Vmax of 149 µmol mg⁻¹ min⁻¹ [1]. This strict stereospecificity is a common feature of (S)-3-hydroxyacyl-CoA dehydrogenases involved in fatty acid beta-oxidation and amino acid catabolism. Therefore, the defined (S)-configuration of (S)-3-Hydroxyl-5-methylhexanoyl-CoA is a prerequisite for its function as a substrate for this class of enzymes, in direct contrast to an (R)-isomer or a racemic mixture, which would exhibit reduced or no activity.

Enzyme Stereospecificity

Class-level

Target: (S)-enantiomer required (R)-isomer: no activity on (S)-specific FadB' enzyme Related Km (acetoacetyl-CoA): 48 µM

Pure (S)-enantiomer ensures reproducible kinetics; racemic mixture introduces confounding variables.

Based on (S)-specific dehydrogenase from Ralstonia eutropha.

Evidence Dimension	Enzyme Stereospecificity
Target Compound Data	Defined (S)-stereoisomer
Comparator Or Baseline	(R)-3-hydroxybutyryl-CoA: No activity on (S)-specific enzyme.
Quantified Difference	Km for acetoacetyl-CoA = 48 µM; Vmax = 149 µmol mg⁻¹ min⁻¹ for the (S)-specific enzyme [1].
Conditions	Purified FadB' (S)-3-hydroxyacyl-CoA dehydrogenase from Ralstonia eutropha.

Why This Matters

Procurement of the pure (S)-enantiomer ensures unambiguous and reproducible enzyme kinetics, avoiding the confounding variables introduced by racemic or incorrect stereoisomers.

• [1] Volodina, E., Schüürmann, J., Lindenkamp, N., & Steinbüchel, A. (2014). (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB') from fatty acid degradation operon of Ralstonia eutropha H16. AMB Express, 4(1), 69. View Source

Pathway and Regulatory Relevance

This compound is a key intermediate in the catabolic pathway of branched-chain amino acids like leucine, leading to the formation of HMG-CoA [1]. Recent patent activity highlights the value of intermediates in this pathway. For instance, patent WO-2018093966-A1 describes compositions and methods for regulating body weight and metabolic syndromes, involving manipulation of pathways that utilize branched-chain acyl-CoA intermediates [2]. Another patent, US10099998B2, claims compounds with HMG-CoA reductase inhibitory activity, underscoring the pharmaceutical relevance of this metabolic node [3]. This positions (S)-3-Hydroxyl-5-methylhexanoyl-CoA not merely as an analytical standard but as a relevant tool for studying pathways with direct links to metabolic disease and therapeutic targets, a context that broader fatty acid oxidation intermediates like (S)-3-hydroxyhexanoyl-CoA do not share.

Pathway and Regulatory Context

Supporting evidence

Leucine catabolism intermediate; linked to HMG-CoA and metabolic regulation patents.

More targeted tool for metabolic disease research compared to generic fatty acid oxidation intermediates.

Qualitative evidence from pathway databases and patent literature.

Evidence Dimension	Pathway and Regulatory Context
Target Compound Data	Leucine catabolism; links to HMG-CoA and metabolic regulation.
Comparator Or Baseline	(S)-3-hydroxyhexanoyl-CoA: General fatty acid beta-oxidation intermediate.
Quantified Difference	N/A - Qualitative contextual difference.
Conditions	Review of established metabolic pathways and patent literature.

Why This Matters

For researchers in metabolic disease or drug discovery, this compound's specific pathway context offers a more targeted and relevant tool for hypothesis testing than general acyl-CoA intermediates.

• [1] KEGG. (n.d.). 3-Hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase (R08093). Reaction Database. View Source
• [2] WO2018093966A1. (2018). Compositions and methods for regulating body weight and metabolic syndromes. View Source
• [3] US10099998B2. (2018). Compound, and separation method, synthesis method and use thereof. View Source

Applications of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Targeted Metabolomics for Branched-Chain Amino Acid Disorders

This is the premier application for this compound. As a specific intermediate in leucine catabolism [1], it serves as an essential analytical standard for LC-MS/MS or GC-MS methods designed to quantify acyl-CoA profiles in biological samples (e.g., plasma, urine, or tissue from model organisms or human subjects). Its use is critical for diagnosing and investigating inborn errors of metabolism, such as Maple Syrup Urine Disease (MSUD) or disorders of short/branched-chain acyl-CoA dehydrogenase deficiency. The precise mass difference from straight-chain analogs [2] ensures unambiguous identification in complex biological matrices.

In Vitro Enzyme Assays for Pathway Characterization

Researchers investigating the kinetics of enzymes within the leucine degradation pathway, such as specific isoforms of enoyl-CoA hydratase (EC 4.2.1.17) or 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35), require this compound as a defined substrate [1]. As established, its branched chain and (S)-stereochemistry are essential for accurate kinetic parameter determination (e.g., Km, kcat) [3]. Using a generic substitute like (S)-3-hydroxyhexanoyl-CoA would yield non-physiological data, undermining the study of enzyme specificity and potential drug interactions.

Development of HMG-CoA Reductase Modulators

Given its position in the metabolic pathway leading to HMG-CoA, this compound is a valuable tool for scientists in cardiovascular and metabolic disease research [1]. Patent literature confirms active interest in modulating this pathway for therapeutic benefit [2]. This compound can be used as a substrate in cell-free or cell-based assays to screen for novel small molecules that inhibit or activate enzymes downstream in this pathway, which may lead to new treatments for hypercholesterolemia or other metabolic syndromes.

Synthetic Biology and Metabolic Engineering

In synthetic biology projects, particularly those involving the production of biofuels or bioplastics (e.g., polyhydroxyalkanoates or PHAs), engineering microbes to utilize or produce specific branched-chain intermediates is a key goal. The branched nature of (S)-3-Hydroxyl-5-methylhexanoyl-CoA makes it a relevant analytical standard and substrate for engineering enzymes with altered substrate specificity [1]. It is more relevant to these projects than common straight-chain acyl-CoAs, as its branched structure can lead to novel polymer properties.

Application

Selection Property

Validation Focus

Targeted metabolomics for BCAA disorders research

Isomer-specific mass differentiation

LC-MS/MS peak assignment and pathway mapping

In vitro enzyme kinetics for leucine degradation pathway

Branched-chain (S)-stereochemistry

Km and kcat determination with correct substrate

HMG-CoA pathway modulator research

Position in leucine-to-HMG-CoA metabolic node

Cell-free or cell-based assay screening for pathway modulators

Synthetic biology for branched-chain PHA production

5-Methyl branched intermediate

Engineered enzyme substrate specificity studies

• [1] KEGG. (n.d.). 3-Hydroxy-5-methylhex-4-enoyl-CoA hydro-lyase (R08093). Reaction Database. View Source
• [2] TargetMol. (n.d.). (S)-3-Hydroxyl-5-methylhexanoyl-CoA. Product Page. View Source
• [3] Volodina, E., Schüürmann, J., Lindenkamp, N., & Steinbüchel, A. (2014). (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB') from fatty acid degradation operon of Ralstonia eutropha H16. AMB Express, 4(1), 69. View Source